Cas no 1008-94-2 (Oxazole,5-(4-chlorophenyl)-)

Oxazole,5-(4-chlorophenyl)- is a heterocyclic organic compound featuring an oxazole core substituted with a 4-chlorophenyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic oxazole ring enhances stability, while the chlorophenyl moiety contributes to reactivity in cross-coupling and functionalization reactions. The compound is particularly useful in the development of bioactive molecules, including potential antimicrobial and anti-inflammatory agents. Its well-defined chemical properties and compatibility with diverse reaction conditions make it a reliable building block for research and industrial applications in medicinal chemistry and material science.

Oxazole,5-(4-chlorophenyl)- structure

Product Name:Oxazole,5-(4-chlorophenyl)-

CAS No:1008-94-2

MF:C₉H₆ClNO

MW:179.603041172028

MDL:MFCD09258870

CID:117354

PubChem ID:12871523

Update Time:2025-06-07

Oxazole,5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

- Oxazole,5-(4-chlorophenyl)-
- 5-(3-Chlorophenyl)-1,3-oxazole
- 5-(4-Chlorophenyl)-1,3-oxazole
- 5-(4-chlorophenyl)Oxazole
- BDBM600912
- TS-02505
- FT-0737540
- AKOS005254931
- 1008-94-2
- 5-(p-Chlorophenyl)oxazole
- MFCD09258870
- 5-(4-chloro-phenyl)-oxazole
- 5-(4-chlorophenyl) oxazole
- DTXSID90512026
- SCHEMBL472353
- US11634391, Compound 151
- Oxazole, 5-(4-chlorophenyl)-
- DB-058523
- oxazole, 5-p-chlorophenyl-
- MDL： MFCD09258870
- Inchi： 1S/C9H6ClNO/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H
- InChI Key： PJKPHOIIYXTDIA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=CN=CO1

Computed Properties

Exact Mass: 179.01388
Monoisotopic Mass: 179.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03

Oxazole,5-(4-chlorophenyl)- Security Information

Hazardous Material Identification：

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	067214-1g	5-(4-Chlorophenyl)-1,3-oxazole	1008-94-2	97%	1g	￡72.00	2022-03-01
Chemenu	CM466719-1g	Oxazole, 5-(4-chlorophenyl)-	1008-94-2	95%+	1g	$163	2023-02-19
Apollo Scientific	OR12571-1g	5-(4-Chlorophenyl)-1,3-oxazole	1008-94-2		1g	£71.00	2025-02-19
Apollo Scientific	OR12571-5g	5-(4-Chlorophenyl)-1,3-oxazole	1008-94-2		5g	£248.00	2025-02-19
abcr	AB237372-1 g	5-(4-Chlorophenyl)-1,3-oxazole	1008-94-2		1 g	€120.40	2023-07-20
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